1-[(2,5-Dichlorophenyl)sulfonyl]pyrrolidine

• Molecular Formula: C10H11Cl2NO2S
• Molecular Weight: 280.17 g/mol
• IUPAC Name: 1-(2,5-dichlorophenyl)sulfonylpyrrolidine
• InChI: InChI=1S/C10H11Cl2NO2S/c11-8-3-4-9(12)10(7-8)16(14,15)13-5-1-2-6-13/h3-4,7H,1-2,5-6H2
• InChI Key: JVEVLWSAAUWYPE-UHFFFAOYSA-N
• SMILES: C1CCN(C1)S(=O)(=O)C2=C(C=CC(=C2)Cl)Cl

Description

1-[(2,5-Dichlorophenyl)sulfonyl]pyrrolidine, commonly known as DSP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DSP is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 347.21 g/mol.

Mechanism of Action

DSP works by inhibiting the activity of enzymes called proteases. Proteases are enzymes that break down proteins, and their activity is critical for many biological processes. By inhibiting protease activity, DSP can disrupt these processes and lead to various physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of DSP depend on the specific protease that it inhibits. For example, in cancer cells, DSP inhibits the activity of the protease cathepsin B, which is involved in tumor invasion and metastasis. Inhibition of cathepsin B activity by DSP can lead to a decrease in tumor growth and metastasis. In addition, DSP has been shown to have anti-inflammatory effects by inhibiting the activity of proteases involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DSP in lab experiments is its specificity for certain proteases. This allows researchers to selectively inhibit the activity of specific proteases and study their role in biological processes. However, one limitation of using DSP is that it can have off-target effects, meaning it may inhibit the activity of other proteases or enzymes that are not the intended target.

Future Directions

There are several future directions for the study of DSP. One area of research is the development of novel DSP derivatives with improved specificity and potency. Another area of research is the application of DSP in the development of new materials with unique properties. Finally, the use of DSP in combination with other drugs or therapies for the treatment of various diseases is an area of active research.
Conclusion:
In conclusion, DSP is a chemical compound with a wide range of potential applications in various fields. Its synthesis method is relatively simple, and it has been extensively studied for its scientific research applications. DSP works by inhibiting the activity of specific proteases, leading to various biochemical and physiological effects. While there are advantages and limitations to using DSP in lab experiments, its potential for future directions in research is promising.

Synthesis Methods

The synthesis of DSP involves the reaction of 2,5-dichlorobenzenesulfonyl chloride with pyrrolidine in the presence of a base. The reaction takes place at room temperature and is completed within a few hours. The product is then purified using column chromatography or recrystallization.

Scientific Research Applications

DSP has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, DSP has been shown to have antitumor, anti-inflammatory, and antiviral properties. In biochemistry, DSP is used as a tool to study protein-protein interactions and enzyme activity. In materials science, DSP is used as a building block for the synthesis of novel materials with unique properties.